Cas no 43112-32-9 ((R)-6-Methyltetrahydro-2H-pyran-2-one)

(R)-6-Methyltetrahydro-2H-pyran-2-one is a chiral lactone compound characterized by its six-membered cyclic ester structure with a methyl substituent at the 6-position. This enantiomerically pure compound is of interest in organic synthesis and pharmaceutical applications due to its utility as a building block for complex molecules. Its rigid cyclic framework and stereocenter enable precise control over stereochemistry in reactions, making it valuable for asymmetric synthesis. The lactone functionality also allows for further derivatization, such as ring-opening or reduction, to yield diverse intermediates. High enantiomeric purity ensures reproducibility in research and industrial processes, while its stability under standard conditions facilitates handling and storage.
(R)-6-Methyltetrahydro-2H-pyran-2-one structure
43112-32-9 structure
Product Name:(R)-6-Methyltetrahydro-2H-pyran-2-one
CAS No:43112-32-9
MF:C6H10O2
MW:114.142402172089
CID:328763
PubChem ID:642771
Update Time:2025-05-27

(R)-6-Methyltetrahydro-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

    • (R)-6-Methyltetrahydro-2H-pyran-2-one
    • (6R)-6-methyloxan-2-one
    • (R)-5-Hexanolide
    • 2H-Pyran-2-one,tetrahydro-6-methyl-, (6R)-
    • (+)-(6R)-6-methyltetrahydropyran-2-one
    • (5R)-Methyl-5-pentanolide
    • (6R)-6-methyl-2-oxanone
    • (R)-6-methyltetrahydropyran-2-one
    • 5(R)-hexanolide
    • (6R)-6-methyltetrahydropyran-2-one
    • DTXSID50349057
    • A826159
    • AKOS016845820
    • EN300-7276477
    • MFCD01863071
    • 2H-Pyran-2-one,tetrahydro-6-methyl-,(6R)-
    • 43112-32-9
    • (R)-delta-Methyl-delta-valerolactone
    • SCHEMBL11956113
    • DB-005020
    • Inchi： 1S/C6H10O2/c1-5-3-2-4-6(7)8-5/h5H,2-4H2,1H3/t5-/m1/s1
    • InChI Key： RZTOWFMDBDPERY-RXMQYKEDSA-N
    • SMILES： O1C(CCC[C@H]1C)=O

Computed Properties

  • Exact Mass: 114.06800
  • Monoisotopic Mass: 114.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 98.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.001
  • Boiling Point: 215.7°Cat760mmHg
  • Flash Point: 79.8°C
  • Refractive Index: 1.431
  • PSA: 26.30000
  • LogP: 1.10200

(R)-6-Methyltetrahydro-2H-pyran-2-one Security Information

  • WGK Germany：3

(R)-6-Methyltetrahydro-2H-pyran-2-one Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(R)-6-Methyltetrahydro-2H-pyran-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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Chemenu
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 43112-32-9 95%
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eNovation Chemicals LLC
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Alichem
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 43112-32-9 95%
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eNovation Chemicals LLC
Y1338795-500mg
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 43112-32-9 95%
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 $1730 2023-09-04
Enamine
EN300-7276477-0.05g
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 43112-32-9 95%
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Enamine
EN300-7276477-0.1g
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 43112-32-9 95%
0.1g
 $515.0 2023-05-25
Enamine
EN300-7276477-0.25g
(6R)-6-methyloxan-2-one
 43112-32-9 95%
0.25g
 $735.0 2023-05-25
Enamine
EN300-7276477-0.5g
(6R)-6-methyloxan-2-one
 43112-32-9 95%
0.5g
 $1158.0 2023-05-25
Enamine
EN300-7276477-1.0g
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(R)-6-Methyltetrahydro-2H-pyran-2-one Production Method

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